Cas no 885276-91-5 (3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde)

• Product Name: 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde
• CAS No: 885276-91-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• MDL: MFCD06739203
• CID: 711396
• PubChem ID: 28752018
• Update Time: 2025-08-05

3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-carboxaldehyde,3-(phenylmethyl)-
• 3-Benzyl-imidazo[1,5-a]pyridine-1-carbaldehyde
• 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde
• Imidazo[1,5-a]pyridine-1-carboxaldehyde,3-(phenylmethyl)
• DTXSID40651611
• AKOS015948228
• AB28853
• NS-03186
• A861955
• MFCD06739203
• FT-0748397
• 885276-91-5
• G70443
• DB-077692

• MDL： MFCD06739203
• Inchi： 1S/C15H12N2O/c18-11-13-14-8-4-5-9-17(14)15(16-13)10-12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： RWZCUFHLYCUUFM-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC=CN2C(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 236.09500
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 2.73760

Additional information on 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde

Introduction to 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 885276-91-5) and Its Emerging Applications in Chemical Biology

3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde, identified by the chemical compound identifier CAS No. 885276-91-5, is a structurally intriguing heterocyclic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazopyridine class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a benzyl group and an aldehyde functional group at the 3-position and 1-position, respectively, endows this molecule with unique reactivity and binding properties, making it a valuable tool in drug discovery and molecular studies.

The imidazo[1,5-a]pyridine core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its ability to interact with biological targets through multiple hydrogen bonding interactions and hydrophobic effects has been leveraged in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The aldehyde group in 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds with potential anticancer properties. The benzylimidazo[1,5-a]pyridine-1-carbaldehyde scaffold has emerged as a promising candidate in this context. Several studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, research has shown that derivatives of this compound can modulate the activity of Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are critical regulators of cell growth and survival.

Moreover, the aldehyde functionality in 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde allows for convenient conjugation with biomolecules such as peptides, proteins, and nucleic acids through condensation reactions. This property has been exploited in the development of protease inhibitors and aptamers for targeted therapy. The benzyl group also provides a stable aromatic ring system that can enhance binding affinity to biological targets by contributing to hydrophobic interactions.

Recent advances in computational chemistry have further highlighted the potential of 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde as a lead compound. Molecular docking studies have identified its binding pockets on target proteins with high precision, aiding in the rational design of more potent analogs. These computational approaches have been complemented by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming the structural integrity and binding modes of the compound.

The versatility of 3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde extends beyond its applications in oncology. Emerging research suggests its utility in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The imidazopyridine scaffold has been shown to interact with amyloid-beta plaques and alpha-synuclein aggregates, key pathological markers in these neurodegenerative conditions. Additionally, the aldehyde group provides a site for covalent modification of misfolded proteins, potentially facilitating their clearance from affected tissues.

In conclusion,3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 885276-91-5) represents a structurally fascinating molecule with broad therapeutic implications. Its unique combination of reactivity and binding properties makes it an attractive scaffold for drug discovery efforts aimed at modulating critical biological pathways involved in cancer, neurodegenerative diseases, and inflammation. As research continues to uncover new applications for this compound,3-benzylimidazo[1,5-a]pyridine-1-carbaldehyde is poised to play an increasingly important role in the development of next-generation therapeutics.